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Compound of Interest

Compound Name: Barium azide

Cat. No.: B098342 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the fundamental physicochemical

properties of barium azide, including its molecular weight and density. It details experimental

methodologies for its synthesis and density determination, offering a valuable resource for

laboratory work. Furthermore, this guide illustrates the relationship between the compound's

properties and its applications through logical diagrams.

Core Physicochemical Data
Barium azide, with the chemical formula Ba(N₃)₂, is a white crystalline solid.[1] Its key

quantitative properties are summarized in the table below for easy reference.

Property Value Unit

Molecular Weight 221.37 g/mol

Density 2.936 g/cm³

Melting Point 126 °C

Boiling Point Decomposes above 160 °C
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Synthesis of Barium Azide
A common laboratory-scale synthesis of barium azide involves the metathesis reaction

between a soluble barium salt and an alkali metal azide, such as sodium azide.[2] A detailed

procedure, adapted from established synthesis methodologies, is provided below.[3]

Materials:

Sodium azide (NaN₃)

Sodium hydroxide (NaOH)

Sulfuric acid (H₂SO₄) solution (40%)

Barium hydroxide octahydrate (Ba(OH)₂·8H₂O)

Distilled water

Procedure:

In a three-necked flask, dissolve sodium azide and sodium hydroxide in distilled water.

Set up a distillation apparatus with a dropping funnel and a condenser. The condenser outlet

should be connected to a second flask containing a stirred solution of barium hydroxide

octahydrate in water.

Heat the solution in the three-necked flask to boiling.

Slowly add the 40% sulfuric acid solution to the boiling mixture using the dropping funnel.

The hydrazoic acid (HN₃) generated in situ will distill over into the barium hydroxide solution.

Continue the distillation until the temperature of the reaction mixture in the first flask reaches

105°C.

After the distillation is complete, continue stirring the barium hydroxide solution for an

additional 10 minutes to ensure complete reaction.
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Filter the resulting solution to collect the precipitated barium azide. The filtrate can be

concentrated to yield more product.

The collected barium azide should be carefully dried under vacuum at a low temperature.

Determination of Density by Gas Pycnometry
Gas pycnometry is a standard and highly accurate method for determining the true density of a

solid powder by measuring the volume of gas displaced by the sample.[4][5][6] Helium is

typically used as the displacement gas due to its small atomic size, which allows it to penetrate

into small pores and crevices.[5]

Apparatus:

Gas pycnometer

Analytical balance

Sample cell of appropriate volume

Procedure:

Calibration: Calibrate the gas pycnometer according to the manufacturer's instructions using

a calibration sphere of a known volume.

Sample Preparation: Accurately weigh a suitable amount of dry barium azide powder and

record the mass.

Measurement:

Place the weighed barium azide sample into the sample cell.

Seal the sample cell and place it in the pycnometer's analysis chamber.

Follow the instrument's automated procedure to purge the sample chamber with helium

gas and then perform the volume measurement. The instrument will measure the pressure

change as a known volume of helium is expanded into the sample chamber, and from this,

calculate the volume of the sample.
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Calculation: The density (ρ) of the barium azide is calculated using the following formula:

ρ = m / V

where:

m = mass of the barium azide sample

V = volume of the barium azide sample measured by the pycnometer

Visualized Workflows and Relationships
The following diagrams illustrate the synthesis workflow for barium azide and the logical

relationships between its properties and applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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